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Compound of Interest

Compound Name: FLT3-IN-16

Cat. No.: B377920

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the use of FLT3-IN-16, a potent FMS-like tyrosine
kinase 3 (FLT3) inhibitor.

FLT3-IN-16 is a small molecule inhibitor of FLT3 with a reported IC50 of 1.1 uyM.[1] Itis a
valuable tool for in vitro studies of acute myeloid leukemia (AML) and other hematological
malignancies where FLT3 signaling is implicated.

Quantitative Data Summary

For ease of comparison, the solubility of FLT3-IN-16 in common laboratory solvents is
summarized below. It is recommended to use dimethyl sulfoxide (DMSO) for the preparation of
stock solutions.

. Molar
. Concentration .
Solvent Solubility Concentration
(mg/mL)
(mM)
DMSO Soluble > 3.01 mg/mL* =10 mM
Ethanol Limited Data Available = Not Determined Not Determined
Water Limited Data Available = Not Determined Not Determined
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*Note: The molecular weight of FLT3-IN-16 is 301.36 g/mol .[1] The concentration in mg/mL is
calculated based on a 10 mM stock solution. Solubility in ethanol is expected to be lower than
in DMSO, and the compound is likely poorly soluble in aqueous solutions.

Experimental Protocols
Preparation of a 10 mM Stock Solution of FLT3-IN-16 in
DMSO

This protocol describes the preparation of a 10 mM stock solution of FLT3-IN-16 in DMSO, a
common starting concentration for in vitro experiments.

Materials:

e FLT3-IN-16 powder

o Anhydrous dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips
» Vortex mixer

e Analytical balance

Procedure:

» Weighing the Compound: Carefully weigh out the desired amount of FLT3-IN-16 powder
using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
3.01 mg of FLT3-IN-16.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the FLT3-IN-16 powder. For a 10 mM solution with 3.01 mg of the
compound, add 1 mL of DMSO.

» Dissolution: Vortex the solution until the FLT3-IN-16 is completely dissolved. Gentle warming
(to no more than 37°C) may be applied if necessary to aid dissolution. Visually inspect the
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solution to ensure no particulate matter remains.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge
tubes.

o Storage: Store the aliquots at -20°C or -80°C for long-term storage. A vendor suggests that
stock solutions are stable for up to 1 month at -20°C and up to 6 months at -80°C.[1]

Visualizations
FLT3 Signaling Pathway

The FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a critical role in
the proliferation, survival, and differentiation of hematopoietic stem and progenitor cells. In
certain leukemias, particularly acute myeloid leukemia (AML), FLT3 is often mutated, leading to
constitutive activation of its downstream signaling pathways and uncontrolled cell growth.
FLT3-IN-16 acts by inhibiting this aberrant signaling.
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Caption: FLT3 signaling pathway and the inhibitory action of FLT3-IN-16.
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Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the key steps for the preparation of a stock solution of FLT3-

IN-16.

Caption: Workflow for preparing a stock solution of FLT3-IN-16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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